4-Amino-5-chloro-2-(2-methoxyethoxy)benzoic acid

• CAS No.: 121243-47-8
• Molecular Formula: C10H12ClNO4
• Molecular Weight: 245.66 g/mol
• IUPAC Name: 4-amino-5-chloro-2-(2-methoxyethoxy)benzoic acid
• InChI: InChI=1S/C10H12ClNO4/c1-15-2-3-16-9-5-8(12)7(11)4-6(9)10(13)14/h4-5H,2-3,12H2,1H3,(H,13,14)
• InChI Key: AAOHYJNHSYAYAN-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC(=C(C=C1C(=O)O)Cl)N

Description

4-Amino-5-chloro-2-(2-methoxyethoxy)benzoic acid is a useful research compound. Its molecular formula is C10H12ClNO4 and its molecular weight is 245.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-amino-5-chloro-2-(2-methoxyethoxy)benzoic acid methyl ester (2.75 g, 10.6 mmol) in 95% ethanol (20 mL) was treated with 50% sodium hydroxide (10 mL) and water (10 mL), and refluxed for one hour. The ethanol was removed in vacuo and replaced with water. The aqueous solution was extracted with ether (20 mL) and acidified to pH 4 with concentrated hydrochloric acid (16 mL). A solid soon precipitated, and this was filtered, washed with water, air dried, and recrystallized from ethyl acetate (2 crops) to afford 2.03 g (75%) of fine pale tan needles; mp 119°-120° C.